Cas no 109438-05-3 (4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI))

4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI) structure
109438-05-3 structure
Product Name:4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
CAS No:109438-05-3
MF:C14H32I2N4
MW:510.239627838135
CID:162647
PubChem ID:3066030
Update Time:2025-04-19

4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
    • 4-[2-(4,4-dimethylpiperazin-4-ium-1-yl)ethyl]-1,1-dimethylpiperazin-1-ium,diiodide
    • SD 211-02
    • Piperazinium, 4,4'-ethylenebis(1,1-dimethyl-, diiodide
    • 4,4'-(Ethane-1,2-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide
    • 116 HC
    • 4,4'-Ethylenebis(1,1-dimethylpiperazinium iodide)
    • 109438-05-3
    • DTXSID60911163
    • Inchi: 1S/C14H32N4.2HI/c1-17(2)11-7-15(8-12-17)5-6-16-9-13-18(3,4)14-10-16;;/h5-14H2,1-4H3;2*1H/q+2;;/p-2
    • InChI Key: KLSPPSSCVKCYSY-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+]1(C)(C)CCN(CCN2CC[N+](C)(C)CC2)CC1

Computed Properties

  • Exact Mass: 477.8204
  • Monoisotopic Mass: 510.07164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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